![molecular formula C18H17N3OS2 B2989583 N-(4-ethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide CAS No. 864856-00-8](/img/structure/B2989583.png)
N-(4-ethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
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Description
N-(4-ethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide, also known as EPPTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. The compound is a member of the thiadiazole family of compounds, which have been shown to possess a wide range of biological activities.
Scientific Research Applications
Glutaminase Inhibition
Shukla et al. (2012) discussed the use of Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, including N-(4-ethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide, as potent and selective allosteric inhibitors of kidney-type glutaminase (GLS). These analogs serve as molecular probes to determine the therapeutic potential of GLS inhibition, particularly in cancer therapy, as they attenuated the growth of P493 human lymphoma B cells both in vitro and in mouse xenograft models (Shukla et al., 2012).
Antimicrobial Activity
Baviskar et al. (2013) synthesized a series of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide derivatives. These compounds were evaluated for their in vitro antimicrobial activity against a range of bacteria and fungi. The study aimed to establish a relationship between the compound's structure and its antimicrobial activity (Baviskar, Khadabadi, & Deore, 2013).
Anticancer Properties
Yushyn, Holota, and Lesyk (2022) investigated the potential of this compound class, including this compound, in anticancer drug design. They employed a pharmacophore hybridization approach to synthesize novel non-condensed pyrazoline-bearing hybrid molecules with anticancer properties. The study involved exploring the synthesis and the structure-activity relationship of these compounds (Yushyn, Holota, & Lesyk, 2022).
Antidepressant and Anxiolytic Activity
Clerici et al. (2001) synthesized a series of 2-amino-5-sulfanyl-1,3,4-thiadiazole derivatives and evaluated their central nervous system activity. They discovered that some compounds, including variations of this compound, exhibited significant antidepressant and anxiolytic properties. These properties were comparable to reference drugs like Imipramine and Diazepam (Clerici, Pocar, Guido, Loche, Perlini, & Brufani, 2001).
properties
IUPAC Name |
N-(4-ethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3OS2/c1-2-13-8-10-15(11-9-13)19-16(22)12-23-18-20-17(21-24-18)14-6-4-3-5-7-14/h3-11H,2,12H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZPJCRSGYLBTSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CSC2=NC(=NS2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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